Cas no 61995-33-3 (3-Pyridinecarboxaldehyde, 1,2-dihydro-2-oxo-1-phenyl-)

• Product Name: 3-Pyridinecarboxaldehyde, 1,2-dihydro-2-oxo-1-phenyl-
• CAS No: 61995-33-3
• MF: C₁₂H₉NO₂
• MW: 199.205363035202
• CID: 461332
• PubChem ID: 12315694
• Update Time: 2025-04-19

3-Pyridinecarboxaldehyde, 1,2-dihydro-2-oxo-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxaldehyde, 1,2-dihydro-2-oxo-1-phenyl-
• 2-oxo-1-phenylpyridine-3-carbaldehyde
• SCHEMBL16256868
• DTXSID90487487
• 61995-33-3

• Inchi： 1S/C12H9NO2/c14-9-10-5-4-8-13(12(10)15)11-6-2-1-3-7-11/h1-9H
• InChI Key： BGUJADYMKQFGJP-UHFFFAOYSA-N
• SMILES： O=C1C(C=O)=CC=CN1C1C=CC=CC=1

Computed Properties

• Exact Mass: 199.06337
• Monoisotopic Mass: 199.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 37.4Ų

Experimental Properties

• PSA: 37.38